Cas no 65303-82-4 (4-Fluoro-3-nitrophenyl isocyanate)
65303-82-4 structure
Product Name:4-Fluoro-3-nitrophenyl isocyanate
CAS No:65303-82-4
MF:C7H3FN2O3
MW:182.108724832535
CID:518437
PubChem ID:144117
Update Time:2025-04-19
4-Fluoro-3-nitrophenyl isocyanate Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluoro-3-nitrophenyl isocyanate
- 1-fluoro-4-isocyanato-2-nitrobenzene
- Benzene,1-fluoro-4-isocyanato-2-nitro-
- DTXSID40215651
- DTXCID70138142
- PS-10362
- DB-054793
- 2-Fluoro-5-isocyanatonitrobenzene, 1-Fluoro-4-isocyanato-2-nitrobenzene
- EN300-1838365
- 65303-82-4
- SCHEMBL78800
- 1-Fluoro-4-isocyanato-2-nitrobenzene #
- 4-Fluoro-3-nitrophenylisocyanate
- AKOS015889086
- 4-Fluoro-5-nitrophenyl isocyanate
- 4-Fluoro-3-nitrophenyl isocyanate, 98%
-
- MDL： MFCD00007055
- Inchi： 1S/C7H3FN2O3/c8-6-2-1-5(9-4-11)3-7(6)10(12)13/h1-3H
- InChI Key： KCHOHFPMTUPOJU-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C=C1[N+](=O)[O-])N=C=O
Computed Properties
- Exact Mass: 182.01300
- Monoisotopic Mass: 182.01277012g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.7
- Topological Polar Surface Area: 75.2Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.45
- Melting Point: 27-28 °C
- Flash Point: >110°C
- Refractive Index: 1.5674-1.5694
- PSA: 75.25000
- LogP: 2.22440
- Sensitiveness: Moisture Sensitive/Lachrymatory
- Solubility: Not available
4-Fluoro-3-nitrophenyl isocyanate Security Information
- Hazard Statement： Toxic/Corrosive/Lachrymatory/Moisture Sensitive
- Hazardous Material transportation number：UN 2206
- Hazard Category Code： 36/37/38-20/21/22-36/37
- Safety Instruction： 36/37/39-26-37/39-28-23
-
Hazardous Material Identification：
- HazardClass：6.1(b)
- PackingGroup：III
- Packing Group：III
- Hazard Level：6.1(b)
- Safety Term：6.1(b)
- Packing Group：III
- Risk Phrases：R36/37/38; R20/21/22; R36/37
4-Fluoro-3-nitrophenyl isocyanate Customs Data
- HS CODE：2929109000
- Customs Data：
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-Fluoro-3-nitrophenyl isocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F593550-500mg |
4-Fluoro-3-nitrophenyl isocyanate |
65303-82-4 | 500mg |
$64.00 | 2023-05-18 | ||
| TRC | F593550-1g |
4-Fluoro-3-nitrophenyl isocyanate |
65303-82-4 | 1g |
$ 60.00 | 2022-06-04 | ||
| TRC | F593550-2.5g |
4-Fluoro-3-nitrophenyl isocyanate |
65303-82-4 | 2.5g |
$87.00 | 2023-05-18 | ||
| TRC | F593550-5g |
4-Fluoro-3-nitrophenyl isocyanate |
65303-82-4 | 5g |
$98.00 | 2023-05-18 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F185830-5g |
4-Fluoro-3-nitrophenyl isocyanate |
65303-82-4 | 95% | 5g |
¥155.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F185830-25g |
4-Fluoro-3-nitrophenyl isocyanate |
65303-82-4 | 95% | 25g |
¥412.90 | 2023-09-02 | |
| Apollo Scientific | PC3985-5g |
4-Fluoro-3-nitrophenyl isocyanate |
65303-82-4 | 95% | 5g |
£395.00 | 2025-02-21 | |
| TRC | F593550-1000mg |
4-Fluoro-3-nitrophenyl isocyanate |
65303-82-4 | 1g |
$75.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-238845-5 g |
4-Fluoro-3-nitrophenyl isocyanate, |
65303-82-4 | 5g |
￥526.00 | 2023-07-11 | ||
| Enamine | EN300-1838365-0.05g |
1-fluoro-4-isocyanato-2-nitrobenzene |
65303-82-4 | 0.05g |
$539.0 | 2023-09-19 |
4-Fluoro-3-nitrophenyl isocyanate Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
65303-82-4 (4-Fluoro-3-nitrophenyl isocyanate) Related Products
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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